2-[4-(4-chlorophenyl)-2-methyl-3-oxo-1,2,4-oxadiazolan-5-yl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[4-(4-chlorophenyl)-2-methyl-3-oxo-1,2,4-oxadiazolidin-5-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H18ClN3O4/c1-21-18(24)22(14-7-3-12(19)4-8-14)17(26-21)11-16(23)20-13-5-9-15(25-2)10-6-13/h3-10,17H,11H2,1-2H3,(H,20,23)
• InChI Key: BLEFTUHDMXNCMA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(O1)CC(=O)NC2=CC=C(C=C2)OC)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H18ClN3O4
• DSSTOX Substance ID: DTXSID201125928
• Molecular Weight: 375.8 g/mol
• CAS No.: 477888-23-6

Description

The compound 2-[4-(4-chlorophenyl)-2-methyl-3-oxo-1,2,4-oxadiazolan-5-yl]-N-(4-methoxyphenyl)acetamide (CAS: 478045-96-4) is a heterocyclic acetamide derivative featuring a 1,2,4-oxadiazolidinone core. Its molecular formula is C₁₅H₁₅ClN₄O₄, with a molecular weight of 350.76 g/mol . The structure combines a 4-chlorophenyl group (electron-withdrawing) at position 4 of the oxadiazolidinone ring and a 4-methoxyphenylacetamide moiety (electron-donating) at position 4. While its specific biological activity remains uncharacterized in the provided evidence, structurally related compounds demonstrate applications in kinase inhibition and anti-inflammatory contexts .

Biological Activity

The compound 2-[4-(4-chlorophenyl)-2-methyl-3-oxo-1,2,4-oxadiazolan-5-yl]-N-(4-methoxyphenyl)acetamide is a synthetic organic molecule that has garnered attention in pharmacological research due to its potential biological activities. This article explores its synthesis, biological activity, and potential applications based on diverse sources and research findings.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Key steps include:

• Formation of the oxadiazole ring : This is achieved through cyclization reactions involving appropriate precursors.
• Acetamide formation : The acetamide group is introduced via acylation of an amine with acetic anhydride or acetyl chloride.
• Substitution reactions : The chlorophenyl and methoxyphenyl groups are incorporated through nucleophilic substitution reactions.

Biological Activity

Research indicates that this compound exhibits various biological activities, including:

Antimicrobial Activity

The compound has been evaluated for its antibacterial and antifungal properties. In vitro studies have shown that it possesses significant antimicrobial activity against several bacterial strains. For instance, it demonstrated moderate to strong inhibition against Salmonella typhi and Bacillus subtilis .

Enzyme Inhibition

Studies have also focused on the compound's ability to inhibit key enzymes. It has shown promising results as an acetylcholinesterase (AChE) inhibitor, which is crucial for treating neurodegenerative diseases such as Alzheimer's . Additionally, it exhibits urease inhibitory activity, which may have implications in treating infections caused by urease-producing bacteria .

Anticancer Potential

Preliminary investigations suggest that the compound may possess anticancer properties. Its structural features allow it to interact with various molecular targets involved in cancer progression. Further studies are required to elucidate its mechanism of action in cancer cells.

Structure-Activity Relationship (SAR)

The biological activity of this compound can be attributed to its unique structural features:

• Oxadiazole Ring : Known for its pharmacological importance, the oxadiazole moiety contributes to the compound's bioactivity.
• Chlorophenyl and Methoxyphenyl Substituents : These groups enhance binding affinity to biological targets, potentially increasing the compound's efficacy.

Case Studies

Several studies have explored the biological activity of related compounds:

• A series of oxadiazole derivatives were synthesized and tested for antibacterial activity, revealing a correlation between structure and potency .
• Molecular docking studies have provided insights into how these compounds interact with target proteins, suggesting that specific substitutions can enhance their biological effects .

Comparison with Similar Compounds

Key Observations :

• The target compound lacks the thioether and acryloyl groups present in 8g and 8j, leading to a lower molecular weight (~350 vs. >480 g/mol).
• Substituents like acryloyl (8g, 8j) enhance π-π stacking and dipole interactions, reflected in higher melting points compared to the target compound .

Thiazole and Imidazothiazole Acetamide Derivatives

Thiazole-based analogues with 4-chlorophenyl or 4-methoxyphenyl groups show divergent properties:

Compound Name	Molecular Formula	MW (g/mol)	Melting Point (°C)	Bioactivity (IC₅₀)	Reference
2-(4-Methoxyphenyl)-N-(4-phenylthiazol-2-yl)acetamide (Compound B)	C₁₈H₁₆N₂O₂S	324.40	N/A	AChE: 3.14 µM
2-(6-(4-Chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-(6-chloropyridin-3-yl)acetamide (5f)	C₁₈H₁₁Cl₂N₃OS	400.27	215–217	N/A
N-(4-(4-Methoxyphenyl)thiazol-2-yl)-2-(4-phenylpiperazin-1-yl)acetamide (16)	C₂₂H₂₄N₄O₂S	408.52	281–282	N/A

Key Observations :

• Compound B’s AChE inhibitory activity (IC₅₀ = 3.14 µM) highlights the pharmacological relevance of methoxyphenyl-thiazole acetamides, suggesting possible shared targets with the target compound .

Substituent Effects on Physicochemical Properties

Electron-Withdrawing vs. Electron-Donating Groups

• 4-Chlorophenyl : Enhances lipophilicity and oxidative stability. In compound 5f (), this group contributes to a higher melting point (215–217°C) compared to methoxy-substituted analogues .
• 4-Methoxyphenyl : Improves solubility via hydrogen bonding. For example, compound 13b () with a 4-methoxyphenyl group has a lower melting point (274°C) than its 4-methylphenyl counterpart (288°C) .

Hybrid Substitutions